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Compound of Interest

Compound Name: Cyanine5.5 alkyne chloride
Cat. No.: B15553875
Get Quote

The molar extinction coefficient (€) is a critical parameter that quantifies how strongly a
substance absorbs light at a specific wavelength. For fluorescent labeling and imaging, a high
molar extinction coefficient is desirable as it contributes to a brighter signal. The spectral
properties of Cyanine5.5 and its derivatives can vary slightly between suppliers and with
different solvents. The following table summarizes the key quantitative data for Cy5.5 alkyne
and related compounds.
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AAT Bioquest Vector Labs
R&D Systems Glen Research

Parameter (Cy5.5 Alkyne) (Cy5.5 Alkyne)
(Cy5.5, SE)[3] (Cy5.5)[4]
[1] [2]
Molar Extinction 250,000 190,000 190,000 209,000
Coefficient (g) cm—iM—1 cm—iM—t M-icm~1 M-icm—1
Excitation
) 683 nm 678 nm ~675 nm 688 nm
Maximum (Aabs)
Emission
] 703 nm 694 nm ~694 nm 707 nm
Maximum (Aem)
Quantum Yield -
0.27 Not Specified 0.28 0.3
(P)
Recommended Water, DMSO, N
DMSO DMSO Not Specified
Solvent(s) DMF

Experimental Protocol: Determination of Molar
Extinction Coefficient

The molar extinction coefficient is determined experimentally using spectrophotometry and the
Beer-Lambert law.

Beer-Lambert Law: A = gcl

Where:

Ais the absorbance (unitless)

€ is the molar extinction coefficient (M~tcm1)

c is the molar concentration of the substance (M)

| is the path length of the cuvette (typically 1 cm)

Materials and Equipment:
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e Cyanine5.5 alkyne

¢ Spectrophotometer-grade solvent (e.g., DMSO)
» Calibrated spectrophotometer

e Quartz cuvettes (1 cm path length)

e Analytical balance

¢ Volumetric flasks and pipettes

Methodology:

e Stock Solution Preparation:
o Accurately weigh a small amount of Cyanine5.5 alkyne.

o Dissolve the dye in a precise volume of a suitable solvent (e.g., DMSO) to create a
concentrated stock solution. The concentration should be high enough for accurate
weighing but allow for serial dilutions.

o Serial Dilutions:

o Perform a series of accurate serial dilutions of the stock solution to prepare at least five
different concentrations. These concentrations should yield absorbance values within the
linear range of the spectrophotometer (typically 0.1 to 1.0).

e Spectrophotometric Measurement:

o Set the spectrophotometer to scan a range of wavelengths that includes the expected
maximum absorbance for Cy5.5 (approximately 650 nm to 700 nm).

o Use the pure solvent as a blank to zero the spectrophotometer.

o Measure the absorbance spectrum for each dilution, identifying the wavelength of
maximum absorbance (Amax).

o Record the absorbance at Amax for each concentration.
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o Data Analysis:
o Plot a graph of absorbance at Amax (y-axis) versus concentration (x-axis).

o Perform a linear regression on the data points. The resulting graph should be a straight
line passing through the origin, confirming adherence to the Beer-Lambert law.

o The slope of the line is equal to the molar extinction coefficient (€) when the path length is

1cm.

Visualizations
Experimental Workflow for Molar Extinction Coefficient

Determination
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Experimental Workflow for Molar Extinction Coefficient Determination
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Caption: Workflow for determining the molar extinction coefficient.

Copper-Catalyzed Click Chemistry with Cyanine5.5
Alkyne
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Cyanine5.5 alkyne is frequently used in "click chemistry," a type of bioorthogonal ligation.
Specifically, it undergoes a copper-catalyzed azide-alkyne cycloaddition (CUAAC) to label
azide-modified biomolecules.

Cyanine5.5 Alkyne Click Chemistry Reaction

Reactants Catalyst

Cyanine5.5-Alkyne Azide-Modified Biomolecule Cu(l) Catalyst

Labeled Biomolecule (Triazole Linkage)

Click to download full resolution via product page

Caption: Reaction of Cy5.5 alkyne with an azide via CUAAC.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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